Cas no 2089713-54-0 (2-(3-(Fluoromethyl)azetidin-1-yl)propanoic acid)

• Product Name: 2-(3-(Fluoromethyl)azetidin-1-yl)propanoic acid
• CAS No: 2089713-54-0
• MF: C₇H₁₂FNO₂
• MW: 161.174085617065
• CID: 5722594
• PubChem ID: 121215383
• Update Time: 2025-09-27

2-(3-(Fluoromethyl)azetidin-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-(fluoromethyl)azetidin-1-yl)propanoic acid
• AKOS026726037
• 2089713-54-0
• F6543-5331
• 2-[3-(fluoromethyl)azetidin-1-yl]propanoic acid
• 1-Azetidineacetic acid, 3-(fluoromethyl)-α-methyl-
• 2-(3-(Fluoromethyl)azetidin-1-yl)propanoic acid

• Inchi： 1S/C7H12FNO2/c1-5(7(10)11)9-3-6(2-8)4-9/h5-6H,2-4H2,1H3,(H,10,11)
• InChI Key： FSHGKKYZZCVVHG-UHFFFAOYSA-N
• SMILES： FCC1CN(C(C(=O)O)C)C1

Computed Properties

• Exact Mass: 161.08520679g/mol
• Monoisotopic Mass: 161.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.191±0.06 g/cm3(Predicted)
• Boiling Point: 253.6±15.0 °C(Predicted)
• pka: 2.56±0.10(Predicted)

Additional information on 2-(3-(Fluoromethyl)azetidin-1-yl)propanoic acid

Introduction to 2-(3-(Fluoromethyl)azetidin-1-yl)propanoic acid (CAS No: 2089713-54-0)

2-(3-(Fluoromethyl)azetidin-1-yl)propanoic acid, identified by the CAS number 2089713-54-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a unique structural motif, has garnered attention due to its potential applications in drug discovery and development. The presence of a fluoromethyl group and an azetidin-1-yl moiety in its backbone suggests promising interactions with biological targets, making it a valuable candidate for further exploration.

The compound’s structure consists of a propanoic acid moiety linked to an azetidine ring, which is further substituted with a fluoromethyl group at the 3-position. This specific arrangement of functional groups imparts distinct chemical and biological properties, potentially enabling diverse pharmacological activities. The fluoromethyl group, known for its ability to modulate metabolic stability and binding affinity, is particularly noteworthy in the context of drug design. It can enhance the lipophilicity of molecules and influence their interaction with enzymes and receptors.

In recent years, there has been growing interest in the development of novel scaffolds for therapeutic agents. The azetidine ring, a five-membered heterocycle, is a versatile structural component that can be incorporated into small molecules to improve pharmacokinetic properties. Its rigidity and ability to adopt specific conformations make it an attractive scaffold for designing molecules with targeted biological activity. The combination of these features in 2-(3-(Fluoromethyl)azetidin-1-yl)propanoic acid suggests that it may exhibit interesting pharmacological profiles.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The propanoic acid moiety provides a site for further functionalization, allowing chemists to explore modifications that could enhance its biological activity or optimize its pharmacokinetic properties. For instance, introducing additional substituents or altering the connectivity could lead to derivatives with improved efficacy or reduced toxicity.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry. The fluoromethyl group, in particular, has been extensively studied for its ability to influence drug metabolism and receptor binding. In some cases, fluorine atoms can increase the metabolic stability of molecules by preventing oxidative degradation. Additionally, they can enhance binding affinity by participating in hydrophobic interactions or hydrogen bonding. These properties make fluorinated compounds valuable tools in the development of new drugs.

The azetidine ring itself has been explored as a scaffold for various therapeutic agents. Its structural flexibility allows it to interact with biological targets in multiple ways, making it suitable for designing molecules with diverse pharmacological activities. For example, azetidine derivatives have been investigated for their potential as antimicrobial agents, antiviral drugs, and even anticancer compounds. The presence of the fluoromethyl group in 2-(3-(Fluoromethyl)azetidin-1-yl)propanoic acid may further enhance these interactions by improving binding affinity or modulating metabolic pathways.

In the context of drug discovery, this compound represents an exciting opportunity for further investigation. Its unique structural features suggest that it may possess multiple points of interaction with biological targets, making it a promising candidate for developing novel therapeutics. Researchers are particularly interested in exploring its potential as an intermediate in the synthesis of more complex molecules designed to treat various diseases.

One area where this compound shows promise is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, and their dysregulation is associated with numerous diseases, including cancer. By designing molecules that specifically target kinases, researchers can develop drugs that modulate these pathways and treat disease symptoms. The structural features of 2-(3-(Fluoromethyl)azetidin-1-yl)propanoic acid, particularly the presence of the azetidine ring and the fluoromethyl group, make it an attractive scaffold for designing such inhibitors.

Another potential application lies in the development of antimicrobial agents. Antibiotic resistance is a growing global health concern, and there is a need for new drugs that can combat resistant strains of bacteria. The unique structural features of this compound may enable it to interact with bacterial enzymes or receptors in ways that existing antibiotics do not. This could lead to the development of novel antimicrobial agents with improved efficacy and reduced resistance profiles.

The synthesis and characterization of 2-(3-(Fluoromethyl)azetidin-1-yl)propanoic acid have also provided valuable insights into its chemical behavior. Researchers have explored various synthetic routes to construct its core structure and have identified conditions that optimize yield and purity. These studies have not only contributed to our understanding of this compound but also provided valuable insights into general synthetic strategies for similar molecules.

In conclusion,2-(3-(Fluoromethyl)azetidin-1-yl)propanoic acid (CAS No: 2089713-54-0) is a compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration as a building block for novel therapeutics. The combination of a propanoic acid moiety, an azetidine ring, and a fluoromethyl group suggests diverse pharmacological activities and makes this compound a valuable asset in drug discovery efforts.